Cas no 92912-06-6 (4,6-Dimethyl-3,4-dihydro-2h-pyran-2-one)
92912-06-6 structure
Product name:4,6-Dimethyl-3,4-dihydro-2h-pyran-2-one
4,6-Dimethyl-3,4-dihydro-2h-pyran-2-one Chemical and Physical Properties
Names and Identifiers
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- 4,6-dimethyl-3,4-dihydropyran-2-one
- SCHEMBL1781079
- 92912-06-6
- UPCDWBFNKSZLIC-UHFFFAOYSA-N
- NSC-134779
- DTXSID40300096
- NSC134779
- 4,6-dimethyl-3,4-dihydro-2h-pyran-2-one
- DS-005156
- 4,6-Dimethyl-3,4-dihydro-2h-pyran-2-one
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- Inchi： InChI=1S/C7H10O2/c1-5-3-6(2)9-7(8)4-5/h3,5H,4H2,1-2H3
- InChI Key： UPCDWBFNKSZLIC-UHFFFAOYSA-N
- SMILES： CC1CC(=O)OC(=C1)C
Computed Properties
- Exact Mass: 126.068079557g/mol
- Monoisotopic Mass: 126.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
- XLogP3: 1.2
4,6-Dimethyl-3,4-dihydro-2h-pyran-2-one Related Literature
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Bo Sun,Dandan Rao,Yuhai Sun RSC Adv., 2016,6, 62858-62865
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Elijah N. McCool,Daoyang Chen,Wenxue Li,Yansheng Liu,Liangliang Sun Anal. Methods, 2019,11, 2855-2861
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Elisabet Öberg,Xue-Li Geng,Marie-Pierre Santoni,Sascha Ott Org. Biomol. Chem., 2011,9, 6246-6255
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Yan-Yan Li,Hua Lin RSC Adv., 2017,7, 8082-8089
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Yong-Hui Tian,Miklos Kertesz Phys. Chem. Chem. Phys., 2012,14, 10713-10725
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